Cas no 89238-03-9 (Cyclopropaneethanol, 1-methoxy-)

Cyclopropaneethanol, 1-methoxy- structure
89238-03-9 structure
Product Name:Cyclopropaneethanol, 1-methoxy-
CAS No:89238-03-9
MF:C6H12O2
MW:116.158282279968
CID:607394
PubChem ID:71322980
Update Time:2025-04-19

Cyclopropaneethanol, 1-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropaneethanol, 1-methoxy-
    • 2-(1-methoxycyclopropyl)ethanol
    • 89238-03-9
    • DTXSID10752604
    • SCHEMBL13382823
    • 2-(1-Methoxycyclopropyl)ethan-1-ol
    • Inchi: 1S/C6H12O2/c1-8-6(2-3-6)4-5-7/h7H,2-5H2,1H3
    • InChI Key: BDFPVFDFWSPLPT-UHFFFAOYSA-N
    • SMILES: O(C)C1(CCO)CC1

Computed Properties

  • Exact Mass: 116.083729621g/mol
  • Monoisotopic Mass: 116.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 29.5Ų
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